O-Demethylhydroxychlorothricin
Overview
Description
O-Demethylhydroxychlorothricin is a natural product found in Streptomyces with data available.
Scientific Research Applications
Bacterial Degradation and Environmental Impact
Research indicates that certain bacterial strains, such as Bradyrhizobium sp. Strain 17-4, can mediate oxidative transformation of compounds like methoxychlor, which involves processes like O-demethylation. This indicates a potential environmental benefit where such bacteria could aid in the degradation of environmental pollutants, contributing to bioremediation strategies. The process includes the O-demethylation of methoxychlor to yield a monophenolic derivative, followed by dechlorination, indicating the breakdown of complex pollutants into simpler, potentially less harmful compounds (Satsuma, Masuda, & Sato, 2012).
Enzymatic Activity and Pharmacological Insights
The enzymatic process of O-demethylation plays a pivotal role in various biological processes including specialized metabolism in plants and microorganisms. This can have significant implications in understanding drug metabolism and the development of novel pharmacological agents. For example, demethylases like 2-oxoglutarate (2OG)/Fe(II)-dependent dioxygenases are involved in a wide variety of reactions in plant metabolic pathways, including the O-demethylation steps of morphine biosynthesis in opium poppy (Hagel & Facchini, 2010).
Potential in Drug Metabolism Research
The study of O-demethylation is crucial in understanding how drugs are metabolized in the human body. For instance, specific enzymes like CYP2C9 have been identified as key players in the enantioselective demethylation of certain pesticides in human liver microsomes. This research can help in predicting how different individuals might metabolize certain drugs and in designing drugs with optimal metabolic profiles (Hu & Kupfer, 2004).
properties
CAS RN |
134615-17-1 |
|---|---|
Product Name |
O-Demethylhydroxychlorothricin |
Molecular Formula |
C49H61ClO17 |
Molecular Weight |
957.46 |
IUPAC Name |
(3R,6R,7Z,13R,16S,17S,21R,22R)-17-[(2R,4R,5S,6R)-5-[(2S,4R,5R,6R)-4-(3-chloro-6-hydroxy-2-methylbenzoyl)oxy-5-hydroxy-6-methyloxan-2-yl]oxy-3,4-dihydroxy-6-methyloxan-2-yl]oxy-28-hydroxy-3,22-dimethyl-23,26-dioxo-24,27-dioxapentacyclo[23.2.1.01,6.013,22.016,21]octacosa-4,7,14,25(28)-tetraene-4-carboxylic acid |
InChI |
InChI=1S/C49H61ClO17/c1-22-21-49-27(19-29(22)43(56)57)12-9-7-6-8-11-26-15-16-28-30(48(26,5)47(60)66-41(42(49)55)45(59)67-49)13-10-14-33(28)64-46-39(54)38(53)40(25(4)62-46)65-35-20-34(37(52)24(3)61-35)63-44(58)36-23(2)31(50)17-18-32(36)51/h9,12,15-19,22,24-28,30,33-35,37-40,46,51-55H,6-8,10-11,13-14,20-21H2,1-5H3,(H,56,57)/b12-9-/t22-,24-,25-,26-,27-,28+,30-,33+,34-,35+,37-,38-,39?,40-,46+,48-,49?/m1/s1 |
InChI Key |
SYLYEYLFHIICFD-QYKOQQNISA-N |
SMILES |
CC1CC23C(C=CCCCCC4C=CC5C(C4(C(=O)OC(=C2O)C(=O)O3)C)CCCC5OC6C(C(C(C(O6)C)OC7CC(C(C(O7)C)O)OC(=O)C8=C(C=CC(=C8C)Cl)O)O)O)C=C1C(=O)O |
synonyms |
O-demethylhydroxychlorothricin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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